1-Cyclobutyl-3-(methylamino)butan-2-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-cyclobutyl-3-(methylamino)butan-2-one
• InChI: InChI=1S/C9H17NO/c1-7(10-2)9(11)6-8-4-3-5-8/h7-8,10H,3-6H2,1-2H3
• InChI Key: KXKQKBJDKXSKAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)CC1CCC1)NC

Description

1-Cyclobutyl-3-(methylamino)butan-2-one is a chemical compound with the molecular formula C₉H₁₇NO and a molecular weight of 155.24 g/mol . It is primarily used in research and development settings and is not intended for human or veterinary use .

Preparation Methods

The synthesis of 1-Cyclobutyl-3-(methylamino)butan-2-one involves several steps, typically starting with the preparation of the cyclobutyl group and the subsequent attachment of the methylamino and butan-2-one groups. Specific synthetic routes and reaction conditions are proprietary and may vary depending on the desired purity and yield .

Chemical Reactions Analysis

1-Cyclobutyl-3-(methylamino)butan-2-one can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: Substitution reactions may involve nucleophiles or electrophiles, leading to the replacement of specific functional groups within the molecule.

Scientific Research Applications

1-Cyclobutyl-3-(methylamino)butan-2-one is used in various scientific research applications, including:

Chemistry: It serves as a reference standard in analytical chemistry for the development and validation of analytical methods.

Biology: The compound is used in biochemical assays to study enzyme interactions and metabolic pathways.

Medicine: Research involving this compound may focus on its potential therapeutic effects and pharmacological properties.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Cyclobutyl-3-(methylamino)butan-2-one involves its interaction with specific molecular targets and pathways. While detailed information on its mechanism is limited, it is believed to exert its effects through modulation of enzymatic activity and receptor binding . Further research is needed to elucidate the precise molecular targets and pathways involved.

Comparison with Similar Compounds

1-Cyclobutyl-3-(methylamino)butan-2-one can be compared to other similar compounds, such as:

1-Cyclobutyl-3-(ethylamino)butan-2-one: This compound has a similar structure but with an ethylamino group instead of a methylamino group.

1-Cyclobutyl-3-(dimethylamino)butan-2-one: This compound features a dimethylamino group, which may result in different chemical and biological properties.

1-Cyclobutyl-3-(propylamino)butan-2-one: The presence of a propylamino group distinguishes this compound from this compound.